Cas no 2694745-35-0 (2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid)
![2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid structure](https://ossimg.kuujia.com/scimg/2695000/2694745-35-0x500.png)
2694745-35-0 structure
Product Name:2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid
CAS No:2694745-35-0
MF:C10H9N3O2
MW:203.197361707687
CID:6575122
PubChem ID:165941794
Update Time:2024-01-06
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Z4644946277
- 2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid
- 2694745-35-0
- EN300-27147037
-
- Inchi： 1S/C10H9N3O2/c14-9(15)5-7-1-3-8(4-2-7)10-11-6-12-13-10/h1-4,6H,5H2,(H,14,15)(H,11,12,13)
- InChI Key： FVXANLYDJLONRF-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC(C2=NC=NN2)=CC=1)=O
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 78.9Ų
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27147037-0.05g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 0.05g |
$188.0 | 2025-03-20 | |
| Enamine | EN300-27147037-0.1g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 0.1g |
$282.0 | 2025-03-20 | |
| Enamine | EN300-27147037-0.25g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 0.25g |
$403.0 | 2025-03-20 | |
| Enamine | EN300-27147037-0.5g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 0.5g |
$636.0 | 2025-03-20 | |
| Enamine | EN300-27147037-1.0g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 1.0g |
$813.0 | 2025-03-20 | |
| Enamine | EN300-27147037-2.5g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 2.5g |
$1594.0 | 2025-03-20 | |
| Enamine | EN300-27147037-5.0g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 5.0g |
$2360.0 | 2025-03-20 | |
| Enamine | EN300-27147037-10.0g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95.0% | 10.0g |
$3500.0 | 2025-03-20 | |
| Enamine | EN300-27147037-1g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95% | 1g |
$813.0 | 2023-11-13 | |
| Enamine | EN300-27147037-5g |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid |
2694745-35-0 | 95% | 5g |
$2360.0 | 2023-11-13 |
2-[4-(4H-1,2,4-triazol-3-yl)phenyl]acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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